3-{[(4-fluorophenyl)amino]sulfonyl}-4-methoxybenzoic acid

• IUPAC Name: 3-[(4-fluorophenyl)sulfamoyl]-4-methoxybenzoic acid
• InChI: InChI=1S/C14H12FNO5S/c1-21-12-7-2-9(14(17)18)8-13(12)22(19,20)16-11-5-3-10(15)4-6-11/h2-8,16H,1H3,(H,17,18)
• InChI Key: BHQCRNXXUDLPHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H12FNO5S
• Molecular Weight: 325.31 g/mol

Description

“3-{[(4-fluorophenyl)amino]sulfonyl}-4-methoxybenzoic acid” is a complex organic compound. Its structure suggests potential applications in various chemical and pharmaceutical domains, although direct studies on this specific compound are limited.

Synthesis Analysis

The synthesis of similar compounds typically involves multiple steps, including sulfonation, diazo coupling, hydrolysis, and salting out processes. An example is the synthesis of 4-Amino-3-methoxyphenylazobenzene-3’-sulfonic acid sodium, prepared using o-aminoanisole, m-aminobenzenesulfonic acid, and formaldehyde (Xie Jian-wu, 2005). Such methods are likely adaptable for synthesizing the target compound.

Molecular Structure Analysis

The molecular structure of compounds like 3-{[(4-fluorophenyl)amino]sulfonyl}-4-methoxybenzoic acid can be elucidated using spectroscopic methods such as IR, NMR, and mass spectrometry. These techniques provide detailed information about the molecular framework and functional groups present in the compound (D. B. Janakiramudu et al., 2017).

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and any potential biological activity. This could involve both experimental studies and computational modeling.